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Compound of Interest

Compound Name: 4-Ethoxy-2,6-dimethylbenzoic acid
CAS No.: 91970-50-2
Cat. No.: B3361445
Get Quote
. J

Executive Summary

4-Ethoxy-2,6-dimethylbenzoic acid is a specialized aromatic building block used primarily in
the synthesis of pharmaceutical intermediates and agrochemicals. Its structural uniqueness lies
in the 2,6-dimethyl "steric clamp,” which forces the carboxyl group out of planarity with the
benzene ring, significantly altering its solubility and thermodynamic properties compared to
non-hindered analogs like 4-ethoxybenzoic acid.

While specific experimental melting point data for this compound is often proprietary, structural
analogs and Quantitative Structure-Property Relationship (QSPR) analysis place its melting
transition in the 130-140 °C range. This guide provides the theoretical grounding, synthesis
pathways, and validation protocols required for its precise characterization.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5]

Nomenclature & Identification
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Property Specification

IUPAC Name 4-Ethoxy-2,6-dimethylbenzoic acid
CAS Number 91970-50-2

Molecular Formula C11H1403

Molecular Weight 194.23 g/mol

SMILES CCOclcc(C)c(C(=0)0)c(C)cl
Appearance White to off-white crystalline powder

Thermodynamic Analysis: The Melting Point

The melting point of a crystalline solid is governed by intermolecular forces (hydrogen bonding,

stacking) and molecular symmetry.

e Predicted Range:130 °C — 140 °C

o Reference Standard: The closest structural analog, 4-methoxy-2,6-dimethylbenzoic acid
(CAS 37934-89-7), exhibits a melting point of 133.5-134 °C [1].

 Structural Logic:

o Steric Effect: The ortho-methyl groups at positions 2 and 6 create steric hindrance that
twists the carboxylic acid group out of the phenyl ring plane. This disrupts the efficient
planar packing seen in 4-ethoxybenzoic acid (MP 197-199 °C), significantly lowering the
melting point.

o Alkoxy Chain: Replacing the methoxy group (C1) with an ethoxy group (C2) typically
introduces minor lattice perturbations. While the ethyl chain adds van der Waals surface
area, the increased rotational freedom often results in a melting point similar to or slightly
lower than the methoxy analog.

Synthesis & Purification Strategy

© 2026 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3361445?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

To obtain a sample suitable for accurate melting point determination, the compound must be
synthesized with high regioselectivity and purified to remove isomers.

Synthetic Pathway

The most robust route involves the Williamson ether synthesis starting from the commercially
available 4-hydroxy-2,6-dimethylbenzoic acid (or its ester), followed by hydrolysis.

Reaction Scheme:

Esterification/Protection: Protection of the carboxylic acid (if not using the ester starting
material).

O-Alkylation: Nucleophilic attack of the phenoxide on ethyl iodide/bromide.

Saponification: Hydrolysis of the ester to the free acid.[1]

Acidification: Precipitation of the target acid.[1]
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Figure 1: Synthetic workflow for the production of high-purity 4-ethoxy-2,6-dimethylbenzoic
acid.

Purification Protocol (Recrystallization)

Impurities such as unreacted phenol or inorganic salts will depress the melting point.
» Solvent Selection: Ethanol/Water (70:30) or Toluene/Heptane.

e Procedure: Dissolve the crude solid in minimum boiling solvent. Filter hot to remove
insolubles. Allow to cool slowly to room temperature, then to 4°C.

e Drying: Vacuum dry at 50°C for 6 hours to remove solvates.
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Characterization & Validation Protocols
Melting Point Determination (Capillary Method)

This protocol ensures reproducibility and eliminates operator bias.

Equipment: Capillary Melting Point Apparatus (e.g., Stuart SMP30 or Mettler Toledo MP
system).

Sample Prep: Dry the sample for 24h over P20s under vacuum. Grind to a fine powder.

Loading: Fill a capillary tube to a height of 2-3 mm. Compact by tapping.

Ramp Rate:
o Fast Ramp: 10°C/min to 110°C.

o Slow Ramp: 1°C/min from 110°C to melt.

Observation: Record the temperature of the first visible liquid droplet (Onset) and the
temperature where the last crystal disappears (Clear Point).

Acceptance Criteria: A range of < 2°C indicates high purity.

Confirmatory Analysis (NMR)

Melting point alone is insufficient for identification.
e 'H NMR (DMSO-ds, 400 MHz):

o 12.5 (brs, 1H, COOH)

o

6.60 (s, 2H, Ar-H) — Symmetry confirms 2,6-substitution.

o

4.05 (g, 2H, O-CHz-)

o

2.30 (s, 6H, Ar-CHs) — Distinct singlet for ortho-methyls.

o

1.35 (t, 3H, -CHs)
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Critical Applications

This compound serves as a "sterically protected" benzoic acid core.

o Medicinal Chemistry: The 2,6-dimethyl group prevents metabolic conjugation
(glucuronidation) at the carboxylate, potentially increasing the half-life of ester prodrugs
derived from it.

e Materials Science: Used as a monomer for sterically hindered polyesters that require high
hydrolytic stability.

References

o Patent Reference (Analog Data): Tachdjian, C. et al. Aromatic amides and ureas and their
uses as sweet and/or umami flavor modifiers. WO/2006/084246 (Example 169a: 4-methoxy-
2,6-dimethylbenzoic acid, MP 133.5-134°C).

o Chemical Supplier Data: BLD Pharm. Product: 4-Ethoxy-2,6-dimethylbenzoic acid (CAS
91970-50-2).[2][3]

o Chemical Supplier Data: Boroncore. Product List: Benzoic Acid Derivatives.

e Analog Comparison: NIST Chemistry WebBook. 4-Ethoxybenzoic acid (CAS 619-86-3).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. pdf.benchchem.com [pdf.benchchem.com]

e 2.1516215-10-3|4-(2-(Dimethylamino)ethoxy)-2-methylbenzoic acid|BLD Pharm
[bldpharm.com]

e 3.91970-50-2 | 4-ethoxy-2,6-dimethylbenzoic acid | Boroncore [boroncore.com]
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¢ To cite this document: BenchChem. [Technical Profile: 4-Ethoxy-2,6-Dimethylbenzoic Acid].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3361445/docs#technical-profile-4-ethoxy-2-6-
dimethylbenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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